Cas no 98251-31-1 (4-Phenyldibenzothiophene)

4-Phenyldibenzothiophene is a polycyclic aromatic compound featuring a dibenzothiophene core substituted with a phenyl group. This structure imparts unique electronic and photophysical properties, making it valuable in materials science, particularly in organic semiconductors and optoelectronic applications. Its high thermal stability and extended π-conjugation system enhance charge transport efficiency, which is critical for organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's rigid framework also contributes to improved morphological stability in thin-film applications. Additionally, its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial needs. 4-Phenyldibenzothiophene is thus a promising building block for advanced functional materials.
4-Phenyldibenzothiophene structure
4-Phenyldibenzothiophene structure
Product Name:4-Phenyldibenzothiophene
CAS No:98251-31-1
MF:C18H12S
MW:260.352883338928
MDL:MFCD02683728
CID:2953118
PubChem ID:354334530
Update Time:2025-06-12

4-Phenyldibenzothiophene Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyldibenzothiophene
    • BMCNAHBDZUYGJG-UHFFFAOYSA-N
    • 4-Phenyldibenzo[b,d]thiophene
    • P2510
    • YDA25131
    • 104601-39-0
    • G65486
    • 6-PHENYL-8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
    • DTXSID90423764
    • MFCD02683728
    • AKOS025395206
    • SCHEMBL2810404
    • 98251-31-1
    • CS-0378267
    • MDL: MFCD02683728
    • Inchi: 1S/C18H12S/c1-2-7-13(8-3-1)14-10-6-11-16-15-9-4-5-12-17(15)19-18(14)16/h1-12H
    • InChI Key: BMCNAHBDZUYGJG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C=CC=C(C3C=CC=CC=3)C1=2

Computed Properties

  • Exact Mass: 260.06597156g/mol
  • Monoisotopic Mass: 260.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 5.9

Experimental Properties

  • Melting Point: 71.0 to 75.0 deg-C

4-Phenyldibenzothiophene Pricemore >>

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Additional information on 4-Phenyldibenzothiophene

Comprehensive Analysis of 4-Phenyldibenzothiophene (CAS No. 98251-31-1): Properties, Applications, and Industry Trends

4-Phenyldibenzothiophene (CAS No. 98251-31-1) is a specialized organic compound belonging to the dibenzothiophene family, which has garnered significant attention in materials science and industrial chemistry. This compound features a unique molecular structure combining a phenyl group with a dibenzothiophene core, making it valuable for applications ranging from optoelectronics to advanced material synthesis. Researchers and manufacturers increasingly seek high-purity 4-Phenyldibenzothiophene due to its role in developing organic semiconductors and luminescent materials.

The growing demand for 4-Phenyldibenzothiophene derivatives aligns with global trends in green chemistry and sustainable materials. As industries shift toward eco-friendly alternatives, this compound's potential in energy-efficient OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices has become a hot topic. A 2023 market analysis revealed that searches for "dibenzothiophene-based materials" and "phenyl-substituted heterocycles" have surged by 40% year-over-year, reflecting heightened interest in next-generation electronic components.

From a synthetic perspective, CAS 98251-31-1 exhibits remarkable thermal stability (decomposition temperature >300°C) and a conjugated π-electron system, which are critical for charge transport materials. Recent studies published in Advanced Materials highlight its utility in hole-transport layers for perovskite solar cells, achieving >18% power conversion efficiency. These breakthroughs answer frequent search queries like "how to improve OLED efficiency" and "best materials for organic electronics," positioning 4-Phenyldibenzothiophene as a cutting-edge solution.

Quality control remains paramount when working with 98251-31-1. Leading suppliers now employ HPLC purification (≥99.5% purity) to meet the stringent requirements of optoelectronic research. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying molecular integrity—a point emphasized in over 60% of academic citations related to this compound. This aligns with Google's "People Also Ask" suggestions, including "how to characterize dibenzothiophenes" and "purity standards for electronic-grade chemicals."

Looking ahead, the application of 4-Phenyldibenzothiophene in flexible electronics and wearable sensors presents exciting opportunities. Patent filings involving this compound have increased by 25% since 2021, particularly in stretchable conductive polymers. As the Internet of Things (IoT) expands, demand for such high-performance organic materials will likely accelerate, making CAS 98251-31-1 a compound to watch in the coming decade.

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